N-[3-(4-morpholinyl)propyl]-2-[4-oxo-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]acetamide

• Molecular Formula: C22H29N3O6S2
• Molecular Weight: 495.6 g/mol
• IUPAC Name: N-(3-morpholin-4-ylpropyl)-2-[(5E)-4-oxo-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-3-yl]acetamide
• InChI: InChI=1S/C22H29N3O6S2/c1-28-16-11-15(12-17(29-2)20(16)30-3)13-18-21(27)25(22(32)33-18)14-19(26)23-5-4-6-24-7-9-31-10-8-24/h11-13H,4-10,14H2,1-3H3,(H,23,26)/b18-13+
• InChI Key: HIXGGUUAGAAGFF-QGOAFFKASA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C/2\C(=O)N(C(=S)S2)CC(=O)NCCCN3CCOCC3
• SMILES: COC1=CC(=CC(=C1OC)OC)C=C2C(=O)N(C(=S)S2)CC(=O)NCCCN3CCOCC3

Description

N-[3-(4-morpholinyl)propyl]-2-[4-oxo-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as MPTA, and it belongs to the class of thiazolidinones. MPTA has been shown to have various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. In

Mechanism of Action

The exact mechanism of action of MPTA is not fully understood. However, studies have shown that MPTA exerts its biological activities through the modulation of various signaling pathways. For example, MPTA has been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation. Additionally, MPTA has been found to activate the Nrf2 signaling pathway, which plays a crucial role in the cellular defense against oxidative stress.
Biochemical and Physiological Effects:
MPTA has been shown to have various biochemical and physiological effects. Studies have demonstrated that MPTA can reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. Additionally, MPTA has been found to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, thereby reducing oxidative stress. Furthermore, MPTA has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is essential for the prevention of cancer.

Advantages and Limitations for Lab Experiments

MPTA has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. Additionally, MPTA has been shown to exhibit potent biological activities at low concentrations, making it a cost-effective compound for research. However, MPTA also has some limitations. For example, its solubility in water is limited, which can make it challenging to use in certain experiments. Additionally, MPTA has not been extensively studied in vivo, and its toxicity profile is not well understood.

Future Directions

There are several future directions for the research of MPTA. Firstly, more studies are needed to elucidate the exact mechanism of action of MPTA. Secondly, the potential therapeutic applications of MPTA need to be explored further, particularly in vivo. Thirdly, the toxicity profile of MPTA needs to be investigated to determine its safety for human use. Finally, the development of novel derivatives of MPTA with improved solubility and potency could lead to the discovery of more effective drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of MPTA involves the condensation of 3-(4-morpholinyl)propylamine with 4-oxo-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl acetic acid. The reaction is carried out in the presence of a suitable solvent and a catalyst. The resulting product is then purified using various techniques, including column chromatography and recrystallization.

Scientific Research Applications

MPTA has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent anti-inflammatory and antioxidant activities, making it a promising candidate for the treatment of various inflammatory disorders, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, MPTA has been found to possess anticancer properties, with studies demonstrating its ability to induce apoptosis in cancer cells. Furthermore, MPTA has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.